Cas no 825611-57-2 (Phenol, 2-[5-[3-(4-methoxyphenyl)-2-naphthalenyl]-1H-pyrazol-3-yl]-)

• Product name: Phenol, 2-[5-[3-(4-methoxyphenyl)-2-naphthalenyl]-1H-pyrazol-3-yl]-
• CAS No: 825611-57-2
• MF: C₂₆H₂₀N₂O₂
• MW: 392.4492
• CID: 689138
• PubChem ID: 135489181

Phenol, 2-[5-[3-(4-methoxyphenyl)-2-naphthalenyl]-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[5-[3-(4-methoxyphenyl)-2-naphthalenyl]-1H-pyrazol-3-yl]-
• 6-[5-[3-(4-methoxyphenyl)naphthalen-2-yl]-1,2-dihydropyrazol-3-ylidene]cyclohexa-2,4-dien-1-one
• 6-{5-[3-(4-Methoxyphenyl)naphthalen-2-yl]-1,2-dihydro-3H-pyrazol-3-ylidene}cyclohexa-2,4-dien-1-one
• DTXSID10837546
• 825611-57-2

• Inchi： InChI=1S/C26H20N2O2/c1-30-20-12-10-17(11-13-20)22-14-18-6-2-3-7-19(18)15-23(22)25-16-24(27-28-25)21-8-4-5-9-26(21)29/h2-16,29H,1H3,(H,27,28)
• InChI Key： WKSUGIRGIOCSML-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=CC3=CC=CC=C3C=C2C4=NNC(=C4)C5=CC=CC=C5O

Computed Properties

• Exact Mass: 392.152477885g/mol
• Monoisotopic Mass: 392.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 58.1Ų